Cas no 1196153-47-5 (tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate)

tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate structure
1196153-47-5 structure
Product Name:tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
CAS No:1196153-47-5
MF:C8H11N3O4S
MW:245.255640268326
CID:2616571
PubChem ID:72210848
Update Time:2024-11-08

tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
    • TERT-BUTYL 5-NITROTHIAZOL-2-YLCARBAMATE
    • EN300-10825801
    • tert-Butyl (5-nitrothiazol-2-yl)carbamate
    • AB53490
    • 1196153-47-5
    • 1,1-Dimethylethyl N-(5-nitro-2-thiazolyl)carbamate
    • CS-0432998
    • Carbamic acid, N-(5-nitro-2-thiazolyl)-, 1,1-dimethylethyl ester
    • DTXSID701227997
    • F84020
    • Inchi: 1S/C8H11N3O4S/c1-8(2,3)15-7(12)10-6-9-4-5(16-6)11(13)14/h4H,1-3H3,(H,9,10,12)
    • InChI Key: RXMLVEWFOGGQOW-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 245.04702701g/mol
  • Monoisotopic Mass: 245.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 125Ų

tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-10825801-0.05g
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
1196153-47-5 95%
0.05g
$707.0 2023-10-28
Enamine
EN300-10825801-0.1g
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
1196153-47-5 95%
0.1g
$741.0 2023-10-28
Enamine
EN300-10825801-0.25g
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
1196153-47-5 95%
0.25g
$774.0 2023-10-28
Enamine
EN300-10825801-0.5g
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
1196153-47-5 95%
0.5g
$809.0 2023-10-28
Enamine
EN300-10825801-1.0g
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
1196153-47-5
1g
$385.0 2023-05-25
Enamine
EN300-10825801-2.5g
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
1196153-47-5 95%
2.5g
$1650.0 2023-10-28
Enamine
EN300-10825801-5.0g
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
1196153-47-5
5g
$1115.0 2023-05-25
Enamine
EN300-10825801-10.0g
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
1196153-47-5
10g
$1654.0 2023-05-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1503668-100mg
tert-Butyl (5-nitrothiazol-2-yl)carbamate
1196153-47-5 97%
100mg
¥919.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1503668-250mg
tert-Butyl (5-nitrothiazol-2-yl)carbamate
1196153-47-5 97%
250mg
¥1731.00 2024-08-09
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd